Cas no 499771-12-9 (1-[3-(2,6-DICHLOROPHENYL)ISOXAZOL-5-YL]ETHAN-1-ONE)

• Product Name: 1-[3-(2,6-DICHLOROPHENYL)ISOXAZOL-5-YL]ETHAN-1-ONE
• CAS No: 499771-12-9
• MF: C₁₁H₇Cl₂NO₂
• MW: 256.084780931473
• CID: 841190
• Update Time: 2026-04-29

1-[3-(2,6-DICHLOROPHENYL)ISOXAZOL-5-YL]ETHAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2,6-DICHLOROPHENYL)ISOXAZOL-5-YL]ETHAN-1-ONE
• 1-[3-(2,6-Dichlorophenyl)isoxazol-5-yl]ethanone
• AC1MCMET
• CTK4J1886
• HMS566J09
• Maybridge1_008831
• MolPort-000-146-799
• SPB07990

• Inchi： InChI=1S/C11H7Cl2NO2/c1-6(15)10-5-9(14-16-10)11-7(12)3-2-4-8(11)13/h2-5H,1H3
• InChI Key： JPFRJBIHUZVDFO-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=NO1)C2=C(C=CC=C2Cl)Cl

Computed Properties

• Exact Mass: 254.98551
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 117 °C
• PSA: 43.1

1-[3-(2,6-DICHLOROPHENYL)ISOXAZOL-5-YL]ETHAN-1-ONE Security Information

• Hazardous Material Identification：
• Risk Phrases：R36/37/38